Cas no 2137899-35-3 (4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid)

• Product Name: 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid
• CAS No: 2137899-35-3
• MF: C₁₁H₁₃FO₅S
• MW: 276.281326055527
• CID: 6082216
• PubChem ID: 165864897
• Update Time: 2025-05-20

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(fluorosulfonyl)-2-methylphenoxy]butanoic acid
• 2137899-35-3
• EN300-727042
• 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid

• Inchi： 1S/C11H13FO5S/c1-8-7-9(18(12,15)16)4-5-10(8)17-6-2-3-11(13)14/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key： YFLLYQTZRINKBB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OCCCC(=O)O)(=O)(=O)F

Computed Properties

• Exact Mass: 276.04677285g/mol
• Monoisotopic Mass: 276.04677285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89Ų

Additional information on 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic Acid

4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid, also known by its CAS number 2137899-35-3, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorosulfonyl group with a methyl-substituted phenoxy moiety attached to a butanoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The fluorosulfonyl group (-SO₂F) is a highly electronegative substituent, which contributes to the compound's reactivity and stability. This group is known for its ability to participate in various chemical transformations, including nucleophilic substitutions and electrophilic additions. The presence of the methyl group (-CH₃) on the aromatic ring further modulates the electronic properties of the molecule, enhancing its stability and reactivity under specific conditions.

Recent studies have highlighted the potential of 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing sulfonated aromatic polymers, which exhibit excellent thermal and chemical resistance. These polymers have found applications in high-performance adhesives, coatings, and electronic materials.

In addition to its material science applications, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. The butanoic acid backbone provides a hydrophilic nature to the molecule, which enhances its bioavailability and potential for targeting specific biological pathways.

The synthesis of 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid involves a multi-step process that typically begins with the preparation of the phenoxy intermediate. This is followed by sulfonation using appropriate sulfonating agents to introduce the fluorosulfonyl group. The final step involves coupling this intermediate with a butanoic acid derivative to complete the synthesis.

One of the key advantages of this compound is its versatility in chemical reactions. Its fluorosulfonyl group can act as an excellent leaving group in substitution reactions, enabling the formation of various derivatives with tailored properties. This makes it an ideal building block for constructing complex molecules in organic synthesis.

Furthermore, recent advancements in computational chemistry have allowed researchers to predict the electronic structure and reactivity of 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid at an unprecedented level of detail. These studies have provided insights into its potential applications in catalysis and energy storage materials.

In conclusion, 4-[4-(Fluorosulfonyl)-2-methylphenoxy]butanoic acid is a versatile compound with promising applications across multiple fields. Its unique structure, combined with recent research findings, positions it as a valuable tool for advancing both academic research and industrial applications.